Cas no 9004-74-4 (Methoxypolyethylene glycols)

• Product Name: Methoxypolyethylene glycols
• CAS No: 9004-74-4
• MF: C₅H₁₂O₃
• MW: 120.146982192993
• MDL: MFCD00084416
• CID: 48186
• PubChem ID: 24852066
• Update Time: 2025-11-01

Methoxypolyethylene glycols Chemical and Physical Properties

Names and Identifiers

• Methoxypolyethylene glycols
• 2-ethanediyl),.alpha.-methyl-.omega.-hydroxy-Poly(oxy-1
• alpha-methyl-omega-hydroxy-poly(oxy-2-ethanediyl)
• Ethyleneoxideadductofdiethyleneglycolmonomethylether
• methoxypolyethyleneglycol350
• methoxypolyethyleneglycol550
• monomethoxypolyethyleneglycol
• Poly(oxy-1,2-ethanediyl),.alpha.-methyl-.omega.-hydroxy-
• Poly(oxyethylenePoly(oxyethylene),.alpha.-methyl-.omega.-hydroxy
• Methoxypolyethylene glycol
• Polyethylene glycol monomethylether
• Polyethylene Glycol Monomethyl Ether 550
• Polyethylene Glycol Monomethyl Ether 2000
• Polyethylene Glycol Monomethyl Ether 400
• Polyethylene Glycol Monomethyl Ether 1000
• Polyethylene Glycol Monomethyl Ether 4000
• 2-Methoxyethanol
• Methoxypolyethyleneglycol,averageM.W.350
• mPEG
• Poly(Ethylene Glycol Methyl Ether)
• Poly(ethyleneglycolmethylether),averageM.W.350500GR
• Poly(ethyleneglycolmethylether),averageM.W.750500GR
• Poly(ethyleneglycolmethylether),averageM.W.7505GR
• Poly(oxy-​1,​2-​ethanediyl)​, α-​methyl-​ω-​hydroxy- Polymer
• POLYETHYLENE GLYCOL MONOMETHYL ETHER, 600
• Poly(ethylene glycol Methyl ether), average M.W. 750
• mono-Methyl polyethylene glycol 350
• Poly(ethylene glycol) monomethyl ether
• MPEG 350
• m-PEG-OH (MW 2000)
• Methoxypolyethylene glycol, average M.W. 550
• ETHYLENE GLYCOL 750 MONOMETHYL ETHER POLYMER
• ETHYLENE GLYCOL 5000 MONOMETHYL ETHER POLYMER
• ETHYLENE GLYCOL 550 MONOMETHYL ETHER POLYMER
• ETHYLENE GLYCOL 350 MONOMETHYL ETHER POLYMER
• ETHYLENE GLYCOL 1900 MONOMETHYL ETHER POLYMER
• METHOXY POLYETHYLENE GLYCOL 750

• MDL： MFCD00084416
• Inchi： 1S/C5H12O3/c1-7-4-5-8-3-2-6/h6H,2-5H2,1H3
• InChI Key： SBASXUCJHJRPEV-UHFFFAOYSA-N
• SMILES： C(COCCO)OC

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 76.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 14.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.094 g/mL at 25 °C
• Melting Point: 58.0 to 64.0 deg-C
• Boiling Point: >200°C/760mmHg
• Flash Point: Fahrenheit: 359.6 ° f < br / > Celsius: 182 ° C < br / >
• Refractive Index: n20/D 1.459
• PH: 5.5-7.0 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 50 mg/mL at 25 °C, clear, colorless
• Water Partition Coefficient: Slightly miscible with water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, strong bases.
• PSA: 0.00000
• LogP: 0.00000
• Vapor Pressure: 0.05 mmHg ( 20 °C)
• Solubility: Soluble in water with a solubility of 50 mg/ml at 25 ° C
• Sensitiveness: Easily absorb moisture

Methoxypolyethylene glycols Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：PE8271000
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Material Chemicals High Polymer Materials Polymeric Materials with Heteroatoms
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methoxypolyethylene glycols

Professional Introduction to Methoxypolyethylene Glycols (CAS No 9004-74-4)

Methoxypolyethylene glycols, commonly referred to by the chemical designation CAS No 9004-74-4, represent a significant class of polyether compounds that have garnered considerable attention in the field of pharmaceuticals, biotechnology, and materials science. These polymers are characterized by their linear structure, composed of repeating units of ethylene oxide, with methoxy groups (-OCH₃) attached to the terminal carbon atoms. The versatility of Methoxypolyethylene glycols stems from their tunable molecular weights, ranging from low to very high, which allows for a wide spectrum of applications across various industries.

The chemical structure of Methoxypolyethylene glycols imparts unique properties such as high solubility in water and organic solvents, thermal stability, and biocompatibility. These attributes make them indispensable in formulating drug delivery systems, where they serve as stabilizers, solubilizers, and carriers. Recent advancements in nanotechnology have further expanded the utility of these polymers, particularly in the development of nanocarriers for targeted drug delivery. For instance, studies have demonstrated the efficacy of Methoxypolyethylene glycols-coated nanoparticles in enhancing the bioavailability and reducing the toxicity of chemotherapeutic agents.

In the realm of biopharmaceuticals, Methoxypolyethylene glycols play a pivotal role in protein purification and modification. Polyethylene glycolylation, or pegylation, is a widely employed strategy to enhance the pharmacokinetic properties of therapeutic proteins. By conjugating proteins with PEG chains, researchers can prolong their circulation time in the bloodstream, thereby improving treatment efficacy. Notably, several FDA-approved drugs, such as pegfilgrastim and peginterferon alfa-2a, are pegylated proteins that exemplify the clinical significance of this technology.

The use of Methoxypolyethylene glycols extends beyond pharmaceutical applications into the realm of cosmetics and personal care products. Their ability to act as humectants and emollients makes them valuable ingredients in skincare formulations. Additionally, their film-forming properties enhance the stability and texture of topical medications. Emerging research suggests that certain derivatives of Methoxypolyethylene glycols may possess antioxidant properties, further broadening their potential in anti-aging formulations.

From an industrial perspective, Methoxypolyethylene glycols are utilized as intermediates in synthesizing other specialty chemicals. Their reactivity allows for modifications such as etherification or esterification, enabling the creation of tailored compounds for specific applications. For example, hydrophobically modified PEGs (HM-PEGs) are engineered to exhibit improved solubility in non-polar environments while retaining the beneficial properties of conventional PEGs. This innovation has opened new avenues in drug formulation for poorly water-soluble molecules.

The environmental impact of Methoxypolyethylene glycols is another area of growing interest. As biodegradable polymers, they offer a sustainable alternative to synthetic plastics in various industrial processes. Studies have shown that under certain conditions, PEGs can be metabolized by microorganisms into non-toxic byproducts. This biodegradability makes them suitable for applications where environmental persistence is a concern.

In conclusion, Methoxypolyethylene Glycols (CAS No 9004-74-4) represent a multifaceted compound with extensive applications across multiple sectors. Their unique chemical properties and adaptability make them indispensable in pharmaceuticals, biotechnology, materials science, and beyond. As research continues to uncover new functionalities and applications for these polymers, their importance is only set to grow in addressing global challenges in healthcare and industry.